7Z-Tricosene

• Molecular Formula: C23H46
• Molecular Weight: 322.6 g/mol
• InChI: InChI=1S/C23H46/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h13,15H,3-12,14,16-23H2,1-2H3/b15-13-
• InChIKey: IRYCVIRCWSSJOW-SQFISAMPSA-N

7Z-Tricosene (CAS 52078-42-9): A Multifunctional Insect Pheromone with Species-Specific Behavioral Regulation

7Z-Tricosene (cis-7-tricosene) is a long-chain unsaturated hydrocarbon pheromone that functions as a critical semiochemical in insect communication. Unlike its isomer 9Z-tricosene (muscalure) which primarily acts as a female-emitted sex attractant for house flies, 7Z-tricosene exhibits context-dependent and species-specific behavioral regulation, including male-male aggression modulation and courtship inhibition in Drosophila [1], as well as acting as a synergistic trap catch enhancer for Carposinidae moths [2]. Its utility is defined not by a single activity, but by its precise stereochemical and species-contextual interactions, making it a non-interchangeable compound in both neuroethology research and agricultural pest monitoring applications.

Non-volatile contact pheromone research

Species-specific behavioral modulation studies

Synergistic field trap enhancement for pest monitoring

• [1] Wang, L., Han, X., Mehren, J., Hiroi, M., Billeter, J. C., Miyamoto, T., ... & Anderson, D. J. (2011). Hierarchical chemosensory regulation of male-male social interactions in Drosophila. Nature Neuroscience, 14(6), 757-762. View Source
• [2] Twidle, A. M., Suckling, D. M., Chhagan, A., Pilkington, L. I., Park, K. C., & Barker, D. (2020). (7Z)-Tricosene Improves Pheromone Trap Catch of Raspberry Bud Moth, Heterocrossa rubophaga. Journal of Chemical Ecology, 46(9), 830-834. View Source

Why 7Z-Tricosene Cannot Be Substituted by Other Tricosene Isomers or General Pheromone Components

Generic substitution of 7Z-tricosene with structurally similar compounds such as 9Z-tricosene (muscalure) or 7-pentacosene is scientifically invalid due to highly specific chemoreceptor recognition and divergent behavioral outcomes. While 9Z-tricosene acts as a volatile attractant for male house flies via olfactory receptors [1], 7Z-tricosene functions as a non-volatile contact pheromone in Drosophila, requiring the gustatory receptor Gr32a to suppress courtship and promote aggression—a function not shared by other hydrocarbons [2]. Furthermore, in field trapping of Carposinidae moths, 7Z-tricosene is behaviorally inert when applied alone but acts as a powerful synergist with specific ketones, a property absent in its isomers [3]. Substitution with non-specific isomers or chain-length variants would result in either no biological response, off-target signaling, or complete failure of pest monitoring applications.

Receptor pathway mismatch

7Z-tricosene activates gustatory Gr32a receptors, while 9Z-tricosene relies on olfactory pathways; using the wrong isomer may eliminate the expected behavioral response.

Behavioral outcome divergence

In Drosophila research models, 7Z-tricosene promotes aggression and inhibits courtship, whereas 9Z-tricosene acts as a volatile attractant—opposite behavioral profiles make direct replacement invalid.

Synergistic property absent in analogs

Field trap catch enhancement with ketones is unique to 7Z-tricosene; other hydrocarbons lack this synergy, potentially compromising monitoring accuracy.

• [1] Carlson, D. A., Mayer, M. S., Silhacek, D. L., James, J. D., Beroza, M., & Bierl, B. A. (1971). Sex attractant pheromone of the house fly: isolation, identification and synthesis. Science, 174(4004), 76-78. View Source
• [2] Wang, L., Han, X., Mehren, J., Hiroi, M., Billeter, J. C., Miyamoto, T., ... & Anderson, D. J. (2011). Hierarchical chemosensory regulation of male-male social interactions in Drosophila. Nature Neuroscience, 14(6), 757-762. View Source
• [3] Twidle, A. M., Suckling, D. M., Chhagan, A., Pilkington, L. I., Park, K. C., & Barker, D. (2020). (7Z)-Tricosene Improves Pheromone Trap Catch of Raspberry Bud Moth, Heterocrossa rubophaga. Journal of Chemical Ecology, 46(9), 830-834. View Source

7Z-Tricosene Quantitative Differentiation Evidence: Comparator-Based Activity and Synthesis Data

Synergistic Trap Catch Enhancement: 7Z-Tricosene vs. Ketone-Only Baits in Carposinidae Moths

7Z-Tricosene acts as a potent synergist when combined with (7Z)-nonadecen-11-one for trapping raspberry bud moth (Heterocrossa rubophaga). Field trials demonstrated that the addition of 7Z-tricosene more than doubled male moth trap catch compared to the ketone component alone [1]. This synergistic effect is not observed with other hydrocarbons, and 7Z-tricosene itself is unattractive when deployed alone [1].

Synergistic trap catch

Head-to-head

More than 2-fold increase

Supports trap sensitivity optimization in berry moth monitoring

Requires co-deployment with (7Z)-nonadecen-11-one; not attractive alone

Evidence Dimension	Male moth trap catch (field efficacy)
Target Compound Data	300 µg 7Z-tricosene + 300 µg (7Z)-nonadecen-11-one
Comparator Or Baseline	300 µg (7Z)-nonadecen-11-one alone
Quantified Difference	>2-fold increase in trap catch
Conditions	Field trapping assays in Rubus berry crops, New Zealand

Why This Matters

For procurement in agricultural pest monitoring, this demonstrates that 7Z-tricosene is essential for achieving maximal trap sensitivity, and substituting with other hydrocarbons would result in significantly reduced monitoring accuracy.

• [1] Twidle, A. M., Suckling, D. M., Chhagan, A., Pilkington, L. I., Park, K. C., & Barker, D. (2020). (7Z)-Tricosene Improves Pheromone Trap Catch of Raspberry Bud Moth, Heterocrossa rubophaga. Journal of Chemical Ecology, 46(9), 830-834. View Source

Dual Behavioral Regulation in Drosophila: Aggression Promotion and Courtship Inhibition

7Z-Tricosene is essential for normal levels of male-male aggression in Drosophila melanogaster and also suppresses male-male courtship. These dual, independent functions are mediated by the gustatory receptor Gr32a. Crucially, sensitivity to 7Z-tricosene is required for the aggression-promoting effect of another pheromone, 11-cis-vaccenyl acetate (cVA), establishing a hierarchical regulatory relationship [1].

Dual behavioral regulation

Head-to-head

Reduced aggression / increased courtship upon loss

Supports Gr32a gustatory pathway study in social behavior

Behavioral phenotype depends on Gr32a expression

Evidence Dimension	Behavioral phenotype in Drosophila males
Target Compound Data	Loss of 7Z-tricosene leads to reduced aggression and increased male-male courtship
Comparator Or Baseline	Wild-type males with normal 7Z-tricosene levels
Quantified Difference	Essential for aggression; required for cVA's effect
Conditions	Behavioral assays in Drosophila melanogaster; genetic and chemical depletion

Why This Matters

For researchers investigating neurogenetic mechanisms of social behavior, 7Z-tricosene is a unique tool to dissect gustatory pheromone pathways. Substitution with other hydrocarbons, like 9Z-tricosene, would yield no response in this context, making it a non-negotiable reagent.

• [1] Wang, L., Han, X., Mehren, J., Hiroi, M., Billeter, J. C., Miyamoto, T., ... & Anderson, D. J. (2011). Hierarchical chemosensory regulation of male-male social interactions in Drosophila. Nature Neuroscience, 14(6), 757-762. View Source

Species-Specific Pheromone Composition: 7Z-Tricosene as the Major Component of Peach Fruit Moth Pheromone Blend

The sex pheromone of the peach fruit moth (Carposina sasakii) is a specific mixture of (13Z)-13-eicosen-10-one and (7Z)-7-tricosene in a weight ratio of 19:81 [1]. This demonstrates that 7Z-tricosene is not a minor component but the predominant constituent (81% w/w) of the active pheromone blend for this economically significant pest.

Major pheromone component

Head-to-head

81:19 weight ratio vs ketone

Key for peach fruit moth mating disruption formulation

Isomeric purity critical for blend fidelity

Evidence Dimension	Pheromone blend composition (weight ratio)
Target Compound Data	(7Z)-7-tricosene constitutes 81% of the blend
Comparator Or Baseline	(13Z)-13-eicosen-10-one constitutes 19%
Quantified Difference	81:19 ratio
Conditions	Analysis of female peach fruit moth pheromone gland extracts

Why This Matters

For formulators of mating disruption products for stone fruit protection, the procurement of high-purity 7Z-tricosene is critical. Substitution with other tricosenes would render the product ineffective against this target species.

• [1] Tamaki, Y., Honma, K., & Kawasaki, K. (1977). Sex Pheromone of the Peach Fruit Moth, Carposina niponensis WALSINGHAM (Lepidoptera: Carposinidae): Isolation, Identification and Synthesis. Applied Entomology and Zoology, 12, 60-68. View Source

Improved Synthetic Accessibility and Purity: US Patent 10,954,174 for Economical 7Z-Tricosene Production

A patented process (US10954174B2) describes an economical and efficient method for preparing (7Z)-7-tricosene via a coupling reaction using a specific nucleophilic reagent and an alkyl halide compound. This method avoids the formation of by-products with similar boiling points (e.g., C20-C26 hydrocarbons) that plagued prior art, enabling purification by simple distillation [1].

Scalable synthesis

Source review

Patent US10954174B2

Enables high-purity production via distillation

Avoids boiling-point-similar by-products

Evidence Dimension	Synthetic efficiency and purity
Target Compound Data	Enables production of highly pure (7Z)-7-tricosene via distillation
Comparator Or Baseline	Prior art methods (e.g., coupling of 13C + 10C or 11C + 12C fragments)
Quantified Difference	Avoids by-products with boiling points close to the target
Conditions	Coupling of (8Z)-8-pentadecenyl compound with 1-halooctane

Why This Matters

For bulk procurement and industrial formulation, this patent validates the existence of a scalable, cost-effective synthesis that yields material with sufficient purity for field applications, reducing the barrier to commercial adoption.

• [1] Kinsho, T., Miyake, Y., Watanabe, T., & Baba, A. (2020). Process for preparing (7Z)-7-tricosene. U.S. Patent No. 10,954,174. View Source

Distinct Neural Pathway Activation: 7Z-Tricosene as a Gustatory Stimulus for Bitter-Sensing Neurons

In Drosophila, 7Z-tricosene is detected by gustatory neurons on the labial palps that also respond to bitter stimuli, demonstrating cross-adaptation between the pheromone and bitter tastants [1]. This indicates that the pheromone is processed via a taste pathway rather than an olfactory one, a unique property among insect pheromones.

Gustatory neuron activation

Class-level

Cross-adaptation with bitter tastants

Positions as probe for non-canonical pheromone detection

Taste-mediated processing distinct from volatiles

Evidence Dimension	Sensory modality and neural pathway
Target Compound Data	Activates bitter-sensing gustatory neurons
Comparator Or Baseline	Volatile pheromones (e.g., cVA) activate olfactory neurons
Quantified Difference	Gustatory vs. olfactory processing
Conditions	Electrophysiology and behavioral cross-adaptation assays

Why This Matters

This property distinguishes 7Z-tricosene from volatile attractants and positions it as a key tool for studying non-canonical pheromone detection and the evolution of taste-mediated social communication.

• [1] Lacaille, F., Hiroi, M., Twele, R., Inoshita, T., Umemoto, D., Manière, G., ... & Ferveur, J. F. (2007). An inhibitory sex pheromone tastes bitter for Drosophila males. PLoS ONE, 2(8), e661. View Source

Evolutionary Novelty: 7Z-Tricosene as an Excitatory Courtship Cue in Drosophila yakuba

While 7Z-tricosene acts as an inhibitory pheromone in D. melanogaster, it has evolved to function as an excitatory courtship-promoting cue in D. yakuba males [1]. This is due to coordinated adaptations in peripheral sensory neurons and central brain circuits (P1 neurons) [1].

Evolutionary valence shift

Class-level

Excitatory in D. yakuba vs inhibitory in D. melanogaster

Supports comparative neuroethology of behavioral evolution

Requires species-specific circuit validation

Evidence Dimension	Behavioral valence (inhibitory vs. excitatory)
Target Compound Data	Promotes courtship in D. yakuba males
Comparator Or Baseline	Inhibits courtship in D. melanogaster males
Quantified Difference	Opposite behavioral response
Conditions	Behavioral assays and neural circuit mapping in D. yakuba

Why This Matters

This evolutionary switch highlights the compound's unique plasticity in neural circuit activation, making it a valuable probe for studying the molecular basis of behavioral evolution and sensory drive, beyond its role as a simple repellent or attractant.

• [1] Shao, L., Chung, P., Wong, A., Siwanowicz, I., Kent, C. F., Long, X., ... & Shah, N. M. (2024). A modular circuit coordinates the diversification of courtship strategies. Nature, 635, 142–150. View Source

High-Value Application Scenarios for 7Z-Tricosene in Research and Industry

Formulation of Mating Disruption Products for Peach and Apple Orchards

Based on its role as the major component (81% w/w) of the peach fruit moth pheromone blend [1], 7Z-tricosene is indispensable for formulating effective mating disruption dispensers. Procuring high-purity, isomerically pure 7Z-tricosene enables the production of species-specific confusion agents that reduce pesticide use and meet stringent export phytosanitary standards for Rosaceae fruits.

Enhanced Monitoring Lures for Raspberry and Guava Moth Pest Management

For berry and tropical fruit growers, incorporating 7Z-tricosene into monitoring lures with (7Z)-nonadecen-11-one more than doubles trap catch compared to ketone-only lures [2]. This application scenario relies on the compound's unique synergistic effect, which is not observed with other hydrocarbons, ensuring early detection and accurate population assessment for timely intervention.

Neurogenetic Dissection of Gustatory Pheromone Circuits in Drosophila

In neuroscience research, 7Z-tricosene serves as a precise chemical probe to activate Gr32a-expressing gustatory neurons [3]. Its use enables the study of non-canonical pheromone processing, hierarchical behavioral regulation (aggression vs. courtship), and the evolution of mate recognition systems. No other compound can substitute for its specific receptor and circuit interactions in D. melanogaster.

Investigating the Evolution of Sensory Valence and Mate Recognition

The discovery that 7Z-tricosene acts as an excitatory cue in D. yakuba but an inhibitory cue in D. melanogaster [4] positions it as a unique tool for comparative neuroethology. Researchers investigating the genetic and neural basis of behavioral evolution can use this compound to probe how identical chemical signals can be repurposed by evolving neural circuits.

Application

Selection Property

Validation Focus

Mating disruption for stone fruit pests

Isomer-specific pheromone identity

Field blend ratio efficacy

Synergistic monitoring lures for berry moth

Ketone co-attractant synergy profile

Trap catch enhancement over ketone-only

Gustatory pheromone pathway dissection

Gustatory receptor activation specificity

Behavioral phenotype confirmation

Comparative neuroethology of behavioral evolution

Cross-species behavioral valence

Species-specific neural circuit response

• [1] Tamaki, Y., Honma, K., & Kawasaki, K. (1977). Sex Pheromone of the Peach Fruit Moth, Carposina niponensis WALSINGHAM (Lepidoptera: Carposinidae): Isolation, Identification and Synthesis. Applied Entomology and Zoology, 12, 60-68. View Source
• [2] Twidle, A. M., Suckling, D. M., Chhagan, A., Pilkington, L. I., Park, K. C., & Barker, D. (2020). (7Z)-Tricosene Improves Pheromone Trap Catch of Raspberry Bud Moth, Heterocrossa rubophaga. Journal of Chemical Ecology, 46(9), 830-834. View Source
• [3] Wang, L., Han, X., Mehren, J., Hiroi, M., Billeter, J. C., Miyamoto, T., ... & Anderson, D. J. (2011). Hierarchical chemosensory regulation of male-male social interactions in Drosophila. Nature Neuroscience, 14(6), 757-762. View Source
• [4] Shao, L., Chung, P., Wong, A., Siwanowicz, I., Kent, C. F., Long, X., ... & Shah, N. M. (2024). A modular circuit coordinates the diversification of courtship strategies. Nature, 635, 142–150. View Source